Cas no 405103-61-9 (4-(chloromethyl)-1-ethyl-1H-Pyrazole)

• Product Name: 4-(chloromethyl)-1-ethyl-1H-Pyrazole
• CAS No: 405103-61-9
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 2143100
• PubChem ID: 21698153
• Update Time: 2025-09-19

4-(chloromethyl)-1-ethyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-ethyl-1H-Pyrazole
• UEZPDVYHWFFVHA-UHFFFAOYSA-N
• SCHEMBL1844143
• ALBB-016316
• AKOS005367261
• STL170054
• 4-(CHLOROMETHYL)-1-ETHYLPYRAZOLE
• DB-305118
• 405103-61-9
• DTXSID701290017
• 4-chloromethyl-1-ethylpyrazole
• 1H-pyrazole, 4-(chloromethyl)-1-ethyl-, hydrochloride

• MDL： MFCD16860024
• Inchi： 1S/C6H9ClN2/c1-2-9-5-6(3-7)4-8-9/h4-5H,2-3H2,1H3
• InChI Key： UEZPDVYHWFFVHA-UHFFFAOYSA-N
• SMILES： ClCC1C=NN(C=1)CC

Computed Properties

• Exact Mass: 144.0454260Da
• Monoisotopic Mass: 144.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų

4-(chloromethyl)-1-ethyl-1H-Pyrazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles